Bisphenol C-Phosgene Copolymer
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Safety And Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis of Bisphenol C-Phosgene Copolymer can be achieved through a step-growth polymerization reaction between Bisphenol C and Phosgene.", "Starting Materials": [ "Bisphenol C", "Phosgene" ], "Reaction": [ "Bisphenol C and Phosgene are mixed together in a reaction vessel.", "The mixture is heated to a temperature of around 80-100°C.", "The reaction proceeds through a step-growth polymerization mechanism, where the Bisphenol C and Phosgene molecules react with each other to form a polymer chain.", "The reaction is allowed to continue until the desired molecular weight and degree of polymerization is achieved.", "The resulting Bisphenol C-Phosgene Copolymer is then purified and isolated from the reaction mixture." ] } | |
CAS RN |
31780-23-1 |
Product Name |
Bisphenol C-Phosgene Copolymer |
Molecular Formula |
(C₂₀H₂₄O₃)n . (HCl)n |
Molecular Weight |
312.4 |
synonyms |
4,4’-(1-Methylethylidene)bis[2-methylphenol] Polymer with Carbonic Dichloride; 2,2-Bis(3-methyl-4-hydroxyphenyl)propane-phosgene Copolymer; 2,2-Bis(4-hydroxy-3-methylphenyl)propane-phosgene Copolymer; 2,2’-Bis(4-hydroxy-3-methylphenyl)propane-phosgen |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.